Cas no 654643-32-0 (3-Penten-2-one, 1-(1-naphthalenyl)-)

• Product name: 3-Penten-2-one, 1-(1-naphthalenyl)-
• CAS No: 654643-32-0
• MF: C₁₅H₁₄O
• MW: 210.27106
• CID: 399071
• PubChem ID: 71375886

3-Penten-2-one, 1-(1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one, 1-(1-naphthalenyl)-
• 1-naphthalen-1-ylpent-3-en-2-one
• 1-(Naphthalen-1-yl)pent-3-en-2-one
• 654643-32-0
• DTXSID40798616

• Inchi： InChI=1S/C15H14O/c1-2-6-14(16)11-13-9-5-8-12-7-3-4-10-15(12)13/h2-10H,11H2,1H3
• InChI Key： TYFICSWSXYDFJH-UHFFFAOYSA-N
• SMILES： CC=CC(=O)CC1=CC=CC2=CC=CC=C21

Computed Properties

• Exact Mass: 210.10452
• Monoisotopic Mass: 210.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 3.7

Experimental Properties

• PSA: 17.07